Cas no 104516-56-5 (4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one)

4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one structure
104516-56-5 structure
Product Name:4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
CAS No:104516-56-5
MF:C10H9NO2
MW:175.183962583542
CID:1143883
PubChem ID:135574471
Update Time:2025-04-20

4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(5-methyl-3-isoxazolyl)Phenol
    • DA-22411
    • SCHEMBL9409756
    • GFMDXDJEIFOOOD-UHFFFAOYSA-N
    • 4-(5-methylisoxazol-3-yl)phenol
    • DTXSID60545048
    • 104516-56-5
    • 4-(5-Methyl-1,2-oxazol-3(2H)-ylidene)cyclohexa-2,5-dien-1-one
    • Inchi: 1S/C10H9NO2/c1-7-6-10(11-13-7)8-2-4-9(12)5-3-8/h2-6,12H,1H3
    • InChI Key: GFMDXDJEIFOOOD-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C2C=CC(=CC=2)O)=N1

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen